Cas no 1240757-58-7 (Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate)

Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate is a synthetic organic compound featuring a benzoate ester core functionalized with a substituted amino-ketone moiety. Its structure incorporates a cyclohexyl cyanamide group, contributing to its potential as an intermediate in pharmaceutical or agrochemical synthesis. The compound's unique combination of functional groups—ester, ketone, and cyano—enhances its reactivity and versatility in multi-step organic transformations. Its well-defined molecular architecture allows for precise modifications, making it valuable for research in medicinal chemistry and drug development. The presence of both polar and non-polar regions in its structure may also influence solubility and binding properties, supporting applications in targeted molecular design.
Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate structure
1240757-58-7 structure
Product Name:Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate
CAS No:1240757-58-7
MF:C18H22N2O4
MW:330.378284931183
CID:5446004
PubChem ID:47006546
Update Time:2025-05-24

Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-[1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl]oxybenzoate
    • METHYL 2-{1-[(1-CYANOCYCLOHEXYL)CARBAMOYL]ETHOXY}BENZOATE
    • AKOS008018896
    • Z51168152
    • EN300-26686062
    • 1240757-58-7
    • Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate
    • Inchi: 1S/C18H22N2O4/c1-13(16(21)20-18(12-19)10-6-3-7-11-18)24-15-9-5-4-8-14(15)17(22)23-2/h4-5,8-9,13H,3,6-7,10-11H2,1-2H3,(H,20,21)
    • InChI Key: VANKQGPLTUKLNI-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC=C1OC(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

  • Exact Mass: 330.15795719g/mol
  • Monoisotopic Mass: 330.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 88.4Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 568.0±40.0 °C(Predicted)
  • pka: 11.64±0.20(Predicted)

Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26686062-0.05g
methyl 2-{1-[(1-cyanocyclohexyl)carbamoyl]ethoxy}benzoate
1240757-58-7 95.0%
0.05g
$212.0 2025-03-20

Additional information on Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate

Recent Advances in the Study of Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate (CAS: 1240757-58-7)

In recent years, the compound Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate (CAS: 1240757-58-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These advancements in synthesis and characterization have paved the way for more detailed pharmacological studies.

One of the most notable findings in recent research is the compound's interaction with specific biological targets. Preliminary studies suggest that Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. This has led to investigations into its potential use as an anti-inflammatory agent, with some studies reporting significant reductions in pro-inflammatory markers in preclinical models.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. These studies have revealed favorable bioavailability and stability, making it a viable candidate for further drug development. Additionally, toxicity assessments have indicated a relatively safe profile at therapeutic doses, although further long-term studies are needed to confirm these findings.

In the context of therapeutic applications, Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate has been investigated for its potential in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Early-stage clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials are expected to provide critical insights into the compound's therapeutic potential and possible side effects.

Beyond its anti-inflammatory properties, recent studies have also explored the compound's role in other disease areas. For instance, some research has indicated its potential as an anticancer agent, with preliminary data showing inhibitory effects on cancer cell proliferation. However, these findings are still in the early stages, and more extensive research is required to validate these observations.

In conclusion, Methyl 2-[2-[(1-cyanocyclohexyl)amino]-1-methyl-2-oxoethoxy]benzoate (CAS: 1240757-58-7) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural properties, combined with its demonstrated biological activity, make it a compelling candidate for further investigation. Ongoing and future studies will be crucial in determining its full therapeutic potential and applicability in clinical settings.

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